Cas no 2229212-24-0 (4-hydroxy-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-hydroxy-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229212-24-0
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6274356
• PubChem ID: 165663784
• Update Time: 2025-05-25

4-hydroxy-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid
• 2229212-24-0
• EN300-1816796

• Inchi： 1S/C13H17NO3/c1-9-6-10(8-14-7-9)13(12(16)17)4-2-11(15)3-5-13/h6-8,11,15H,2-5H2,1H3,(H,16,17)
• InChI Key： GCHHPXGKJQKITN-UHFFFAOYSA-N
• SMILES： OC1CCC(C(=O)O)(C2C=NC=C(C)C=2)CC1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.4Ų

Additional information on 4-hydroxy-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid

Research Briefing on 4-hydroxy-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid (CAS: 2229212-24-0)

4-hydroxy-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid (CAS: 2229212-24-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexane-carboxylic acid scaffold substituted with a 5-methylpyridin-3-yl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 4-hydroxy-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid involves a multi-step process that includes the functionalization of the cyclohexane ring and the introduction of the pyridine moiety. Researchers have optimized the synthetic route to improve yield and purity, which is critical for subsequent pharmacological evaluations. The compound's structural features, including the hydroxyl and carboxylic acid functional groups, suggest potential interactions with biological targets, such as enzymes or receptors, making it a subject of interest for medicinal chemistry.

Recent pharmacological studies have explored the compound's activity in various disease models. Preliminary data indicate that 4-hydroxy-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid exhibits anti-inflammatory and analgesic properties, possibly through modulation of cyclooxygenase (COX) pathways. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential application for neurological disorders, such as neuropathic pain and neurodegenerative diseases. These findings are supported by in vitro and in vivo experiments, which demonstrate dose-dependent effects and favorable pharmacokinetic profiles.

Mechanistic studies have further elucidated the compound's mode of action. It appears to interact with specific protein targets involved in inflammatory and pain pathways, although the exact molecular mechanisms remain under investigation. Advanced techniques, such as X-ray crystallography and molecular docking simulations, are being employed to characterize these interactions at the atomic level. Such insights are invaluable for the rational design of derivatives with enhanced efficacy and reduced side effects.

In conclusion, 4-hydroxy-1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid represents a promising lead compound in the development of new therapeutic agents. Its unique chemical structure, combined with its demonstrated biological activities, underscores its potential in addressing unmet medical needs. Future research should focus on optimizing its pharmacological properties, conducting comprehensive safety assessments, and exploring its therapeutic applications in clinical settings. This compound exemplifies the intersection of chemical innovation and biological relevance, highlighting the ongoing advancements in the field of chemical biology and drug discovery.